Cas no 2152541-41-6 (3-(4,4-difluorocyclohexyl)oxypiperidine)

• Product Name: 3-(4,4-difluorocyclohexyl)oxypiperidine
• CAS No: 2152541-41-6
• MF: C₁₁H₁₉F₂NO
• MW: 219.271470308304
• CID: 6320412
• PubChem ID: 165842111
• Update Time: 2025-11-01

3-(4,4-difluorocyclohexyl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-difluorocyclohexyl)oxypiperidine
• EN300-1951188
• 2152541-41-6
• 3-[(4,4-difluorocyclohexyl)oxy]piperidine

• Inchi： 1S/C11H19F2NO/c12-11(13)5-3-9(4-6-11)15-10-2-1-7-14-8-10/h9-10,14H,1-8H2
• InChI Key： YEHRGFWJAFNLKJ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)OC1CNCCC1)F

Computed Properties

• Exact Mass: 219.14347055g/mol
• Monoisotopic Mass: 219.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4,4-difluorocyclohexyl)oxypiperidine

3-(4,4-Difluorocyclohexyl)Oxypiperidine: A Comprehensive Overview

3-(4,4-Difluorocyclohexyl)Oxypiperidine, identified by the CAS Registry Number 2152541-41-6, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule, characterized by its unique structure featuring a cyclohexane ring substituted with two fluorine atoms and a piperidine ring connected via an oxygen atom, has garnered attention due to its potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials and its intriguing chemical properties.

The synthesis of 3-(4,4-Difluorocyclohexyl)Oxypiperidine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, recent advancements in transition metal-catalyzed coupling reactions have enabled more efficient pathways for constructing the cyclohexane-piperidine linkage. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like 2152541-41-6.

In terms of chemical properties, 3-(4,4-Difluorocyclohexyl)Oxypiperidine exhibits a combination of hydrophobicity and rigidity due to its fluorinated cyclohexane moiety. This makes it a promising candidate for applications in drug delivery systems and polymer science. Recent studies have demonstrated its ability to enhance the mechanical properties of polymeric materials when incorporated as a structural component. Furthermore, its fluorine atoms contribute to electronic properties that may be advantageous in optoelectronic devices.

The biological activity of 3-(4,4-Difluorocyclohexyl)Oxypiperidine has also been a focal point of research. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential lead molecule for pharmaceutical development. Researchers have employed computational modeling techniques to predict its binding affinity to various protein targets, which has provided valuable insights into its therapeutic potential.

From an environmental perspective, the degradation pathways of 2152541-41-6 have been investigated to assess its eco-friendliness. Studies indicate that under specific conditions, such as exposure to UV light or microbial activity, this compound undergoes controlled degradation without releasing harmful byproducts. This aligns with current trends toward sustainable chemistry and green manufacturing practices.

In conclusion, 3-(4,4-Difluorocyclohexyl)Oxypiperidine, or CAS No. 2152541-41-6, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and chemical properties make it a valuable asset in both academic research and industrial settings. As ongoing research continues to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in shaping future innovations in chemistry and materials science.